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Compound of Interest

Compound Name: FR-229934

Cat. No.: B8195955 Get Quote

Introduction

FR-229934 is a potent inhibitor of phosphodiesterase V (PDE V) and is utilized in research for

conditions such as pulmonary arterial hypertension and erectile dysfunction.[1][2] Proper

preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. These application notes provide a detailed protocol for the preparation,

storage, and handling of FR-229934 stock solutions for use in research applications.

Chemical Properties
A summary of the key chemical properties of FR-229934 is provided in the table below. This

information is essential for accurate calculation of stock solution concentrations.

Property Value

Molecular Formula C21H23Cl2N3O3S

Molecular Weight 468.40 g/mol [1]

Appearance Solid[3]

Recommended Solvent DMSO (Dimethyl sulfoxide)[1]
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Experimental Protocol: Preparation of a 10 mM FR-
229934 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of FR-229934 in DMSO. The

same principles can be applied to prepare stock solutions of different concentrations by

adjusting the mass of the compound or the volume of the solvent accordingly.

Materials
FR-229934 powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Safety Precautions
Always handle FR-229934 and DMSO in a well-ventilated area or a chemical fume hood.[3]

Wear appropriate PPE to avoid skin and eye contact.[3]

Refer to the Safety Data Sheet (SDS) for FR-229934 for comprehensive safety information.

[3]

Procedure
Equilibrate Reagents: Allow the FR-229934 powder and DMSO to reach room temperature

before opening to prevent condensation of moisture.

Weighing FR-229934:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46173.html
https://dcchemicals.com/msds/MSDS_DC46173.html
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46173.html
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://www.benchchem.com/product/b8195955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8195955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out the desired amount of FR-229934 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.684 mg of FR-229934.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight

( g/mol )

Mass = 10 mmol/L * 0.001 L * 468.40 g/mol = 4.684 mg

Dissolving in DMSO:

Add the appropriate volume of DMSO to the microcentrifuge tube containing the weighed

FR-229934. For a 10 mM solution with 4.684 mg of the compound, add 1 mL of DMSO.

Cap the tube securely.

Ensuring Complete Dissolution:

Vortex the solution for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has completely dissolved. If

necessary, gently warm the solution or sonicate briefly.

Aliquoting and Storage:

For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots under the recommended conditions.

Stock Solution Calculation Examples
The following table provides the mass of FR-229934 required to prepare stock solutions of

various concentrations in a final volume of 1 mL of DMSO.
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Desired Stock
Concentration

Molecular Weight (
g/mol )

Volume of DMSO
(mL)

Mass of FR-229934
to Weigh (mg)

1 mM 468.40 1 0.4684

5 mM 468.40 1 2.342

10 mM 468.40 1 4.684

Storage and Stability
Proper storage is crucial for maintaining the stability and activity of FR-229934 stock solutions.

Powder: The solid form of FR-229934 is stable for up to 2 years when stored at -20°C.[1]

DMSO Stock Solutions:

For short-term storage, solutions in DMSO are stable for up to 2 weeks at 4°C.[1]

For long-term storage, it is recommended to store aliquots at -80°C, where they are stable

for up to 6 months.[1]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to degradation of

the compound. Aliquoting into single-use volumes is highly recommended.

Workflow and Signaling Pathway Diagrams
Workflow for Preparing FR-229934 Stock Solution
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Equilibrate FR-229934 Powder and DMSO to Room Temperature

Weigh FR-229934 Powder

Add DMSO to Powder

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for FR-229934 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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